Propanedioic acid, 2,2-difluoro-, 1-ethyl ester
Overview
Description
Propanedioic acid, 2,2-difluoro-, 1-ethyl ester, also known as Ethyl 2,2-difluoropropanedioate, is a chemical compound with the molecular formula C6H8F2O4. It is a colorless liquid with a fruity odor and is commonly used as an intermediate in the synthesis of various organic compounds.
Mechanism of Action
The mechanism of action of Propanedioic acid, 2,2-difluoro-, 1-ethyl ester 2,2-difluoropropanedioate is not well understood. However, it is believed to act as a nucleophile and participate in various chemical reactions, such as esterification, amidation, and alkylation.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound 2,2-difluoropropanedioate. However, it has been reported to exhibit low toxicity in animal studies, indicating its potential for use in pharmaceutical and agrochemical applications.
Advantages and Limitations for Lab Experiments
One advantage of Propanedioic acid, 2,2-difluoro-, 1-ethyl ester 2,2-difluoropropanedioate is its versatility as an intermediate in the synthesis of various organic compounds. It is a relatively stable compound and can be stored for extended periods without significant degradation. However, one limitation is the need for careful control of temperature and pressure during the synthesis process to prevent the formation of unwanted by-products.
Future Directions
There are several future directions for the use of Propanedioic acid, 2,2-difluoro-, 1-ethyl ester 2,2-difluoropropanedioate in scientific research. One potential application is in the synthesis of new antiviral agents, as it has been shown to exhibit antiviral activity in previous studies. Additionally, it may be used in the development of new anti-inflammatory agents and herbicides. Furthermore, it may be utilized as a building block for the synthesis of new materials with unique properties.
Scientific Research Applications
Propanedioic acid, 2,2-difluoro-, 1-ethyl ester 2,2-difluoropropanedioate has been used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials. It has been utilized in the preparation of antiviral agents, anti-inflammatory agents, and herbicides. Additionally, it has been used as a building block for the synthesis of polymers and surfactants.
properties
IUPAC Name |
3-ethoxy-2,2-difluoro-3-oxopropanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6F2O4/c1-2-11-4(10)5(6,7)3(8)9/h2H2,1H3,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FIUWHFOSVAXXFV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C(=O)O)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6F2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
54404-52-3 |
Source
|
| Record name | 3-ethoxy-2,2-difluoro-3-oxopropanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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